Cas no 168618-33-5 (Ethyl 3-(1H-tetrazol-1-yl)benzoate)

Ethyl 3-(1H-tetrazol-1-yl)benzoate structure
168618-33-5 structure
Product Name:Ethyl 3-(1H-tetrazol-1-yl)benzoate
CAS No:168618-33-5
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD11108893
CID:3168061
PubChem ID:18464674
Update Time:2025-04-21

Ethyl 3-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(1H-tetrazol-1-yl)benzoate
    • CS-0298919
    • SCHEMBL7000863
    • LS-04942
    • ethyl 3-(tetrazol-1-yl)benzoate
    • s10576
    • STL466305
    • 168618-33-5
    • Ethyl 3-(1-Tetrazolyl)benzoate
    • AKOS005175124
    • ethyl3-(1H-tetrazol-1-yl)benzoate
    • Benzoic acid, 3-(1H-tetrazol-1-yl)-, ethyl ester
    • MFCD11108893
    • ALBB-015846
    • SKMABBOBKQYXHZ-UHFFFAOYSA-N
    • EN300-302440
    • SY040192
    • ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate
    • MDL: MFCD11108893
    • Inchi: 1S/C10H10N4O2/c1-2-16-10(15)8-4-3-5-9(6-8)14-7-11-12-13-14/h3-7H,2H2,1H3
    • InChI Key: SKMABBOBKQYXHZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C(C=1)N1C=NN=N1)=O

Computed Properties

  • Exact Mass: 218.08037557Da
  • Monoisotopic Mass: 218.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.9Ų

Ethyl 3-(1H-tetrazol-1-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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